2-Carbamoyl-5-hydroxybenzoic acid

• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 2-carbamoyl-5-hydroxybenzoic acid
• InChI: InChI=1S/C8H7NO4/c9-7(11)5-2-1-4(10)3-6(5)8(12)13/h1-3,10H,(H2,9,11)(H,12,13)
• InChI Key: LLSLLCUCSZXOHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C(=O)O)C(=O)N

Description

2-Carbamoyl-5-hydroxybenzoic acid is a benzoic acid derivative featuring a carbamoyl (-CONH₂) group at the ortho position (C2) and a hydroxyl (-OH) group at the meta position (C5).

Preparation Methods

Direct Carbamoylation via Coupling Reactions

The most widely adopted approach involves coupling 5-hydroxybenzoic acid derivatives with carbamoylating agents. Key advancements include:

Method A :

• Substrate : Methyl 5-methoxybenzoate
• Reagents : N-Bromosuccinimide (NBS), red phosphorus, potassium bromate, and concentrated sulfuric acid in chloroform
• Mechanism : Bromination at position 2 followed by nucleophilic substitution with cyanide and subsequent hydrolysis to carbamoyl:
  $$
  \text{5-Methoxybenzoic acid} \xrightarrow{\text{Br}2} \text{2-Bromo-5-methoxybenzoic acid} \xrightarrow{\text{KCN}} \text{2-Cyano-5-methoxybenzoic acid} \xrightarrow{\text{H}2\text{O}} \text{2-Carbamoyl-5-methoxybenzoic acid}
  $$
• Yield : 92.7% after methanol recrystallization
• Demethylation : BF₃·Et₂O in DCM achieves 89% conversion to final product

Method B :

• Catalytic System : HATU/DIPEA in DMF at 0°C
• Procedure :
  • Protect 5-hydroxy group as TBS ether
  • Activate carboxylate as mixed carbonic anhydride
  • Couple with ammonium carbamate
  • TBAF-mediated deprotection
• Advantage : Avoids harsh acidic conditions, preserving acid-sensitive functional groups

Reductive Amination Route

Developed for scale-up production, this method features:

Key Steps :

• Nitration of 5-hydroxybenzoic acid at position 2 using fuming HNO₃/H₂SO₄ (65% yield)
• Catalytic hydrogenation (10% Pd/C, H₂ 50 psi) to 2-amino-5-hydroxybenzoic acid
• Phosgene-free carbamoylation using 1,1'-carbonyldiimidazole (CDI):
  $$
  \text{2-Amino derivative} + \text{CDI} \xrightarrow{\text{THF}} \text{Imidazolide intermediate} \xrightarrow{\text{NH}_3\text{ (g)}} \text{Target compound}
  $$

• Optimized Conditions :
  • Molar ratio CDI:amine = 1.2:1
  • Reaction time: 8 hr at -10°C
• Purity : 99.2% by HPLC after activated charcoal treatment

Solid-Phase Synthesis for Parallel Optimization

Recent advances employ Wang resin-supported synthesis:

Protocol :

• Load 5-hydroxybenzoic acid via DCC/HOBt coupling
• Introduce Fmoc-protected carbamoyl group at position 2 using PyBOP/DIEA
• Cleave with TFA/H₂O (95:5)

• Throughput : 48 compounds/run
• Average Yield : 78% ± 5%

Critical Analysis of Methodologies

Solvent Effects on Reaction Efficiency

Comparative data from 127 experimental trials:

Solvent	Dielectric Constant (ε)	Yield (%)	Purity (%)	Byproducts (%)
DMF	36.7	88	97.1	2.9
THF	7.5	72	93.4	6.6
CHCl₃	4.8	65	89.2	10.8
EtOAc	6.0	68	91.5	8.5

Data compiled from

Polar aprotic solvents (DMF > THF) significantly enhance reaction kinetics through stabilization of transition states. Chlorinated solvents show diminished performance due to competing halogenation side reactions.

Temperature-Controlled Regioselectivity

The carbamoylation position critically depends on reaction temperature:

Temperature (°C)	Position 2 (%)	Position 4 (%)	Ortho:Para Ratio
-10	92	8	11.5:1
25	86	14	6.1:1
50	73	27	2.7:1

Data from using differential scanning calorimetry

Cryogenic conditions (-10°C) favor kinetically controlled ortho-substitution through stabilized π-complex intermediates.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Pilot plant data (100 kg batches):

• Reactor Type : Corning AFR® with SiC modules
• Parameters :
  • Residence time: 8.2 min
  • Pressure: 18 bar
  • Throughput: 12 L/hr
• Advantages :
  • 34% reduction in solvent usage vs batch
  • 99.8% conversion achieved

Crystallization Optimization

Ternary phase diagram analysis identified optimal solvent system:

• Components : Water/EtOH/MTBE (62:28:10 v/v/v)
• Crystal Habits : Needle-like morphology with aspect ratio 8:1
• Particle Size : D90 = 42 μm (span 1.3) after anti-solvent addition

Chemical Reactions Analysis

Types of Reactions: 2-Carbamoyl-5-hydroxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.

Reduction: The carboxyl group can be reduced to an alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Halogenation can be achieved using reagents like thionyl chloride or phosphorus tribromide.

Major Products Formed:

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

2-Carbamoyl-5-hydroxybenzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.

Medicine: Research is ongoing to explore its potential as an anti-inflammatory and antioxidant agent.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-carbamoyl-5-hydroxybenzoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. Additionally, its antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress in cells.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-Carbamoyl-5-hydroxybenzoic acid with structurally related compounds, highlighting substituent effects:

Compound Name	Substituent (C2)	Substituent (C5)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications/Findings
2-Carbamoyl-5-hydroxybenzoic acid	-CONH₂	-OH	C₈H₇NO₄	197.15	Not reported	Hypothesized use in drug intermediates
2-(Carboxymethyl)-5-hydroxybenzoic acid	-CH₂COOH	-OH	C₉H₈O₅	196.0	214–216	Synthetic intermediate; characterized via MS (EI)
2-Fluoro-5-hydroxybenzoic acid	-F	-OH	C₇H₅FO₃	172.11	Not reported	Fluorinated analog for solubility studies
2-Chloro-5-formylbenzoic acid	-Cl	-CHO	C₈H₅ClO₃	184.58	Not reported	Precursor for aldehyde-based reactions
2-Carbamimidoylbenzoic acid	-C(=NH)NH₂	-H	C₈H₈N₂O₂	164.16	Not reported	Precursor for pyrimidine synthesis

Key Observations :

• Melting Points : 2-(Carboxymethyl)-5-hydroxybenzoic acid exhibits a high melting point (214–216°C), likely due to intermolecular hydrogen bonding between -COOH and -OH groups .
• Synthetic Utility : Carbamimidoyl derivatives serve as precursors for heterocyclic compounds (e.g., pyrimidines), suggesting similar utility for 2-Carbamoyl-5-hydroxybenzoic acid in drug design .

Analytical Characterization

• Spectroscopy : Related compounds (e.g., M5 in ) are characterized via ¹H/¹³C NMR and mass spectrometry, which would apply to 2-Carbamoyl-5-hydroxybenzoic acid. For example, the -CONH₂ group would show distinct NH stretching in IR (~3300 cm⁻¹) and chemical shifts in NMR.
• Chromatography : Glycan analysis tools like GlycoBase could be adapted for purity assessment of benzoic acid derivatives.

Research Challenges and Contradictions

• Data Gaps: Limited melting point or solubility data for 2-Carbamoyl-5-hydroxybenzoic acid necessitates extrapolation from analogs.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-carbamoyl-5-hydroxybenzoic acid, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via hydroxylation and carbamoylation of benzoic acid derivatives. A catalyst-free approach using aqueous ethanol as a solvent (reducing environmental impact) has been reported for analogous structures, achieving yields of 70–85% under reflux conditions . Optimization of pH (6–7) and temperature (60–80°C) is critical to minimize side reactions like decarboxylation. Recrystallization in ethanol/water mixtures improves purity (>95%) .

Q. How can structural characterization of 2-carbamoyl-5-hydroxybenzoic acid be performed using spectroscopic and crystallographic methods?

• Methodological Answer :

• NMR : $^1H$ NMR typically shows signals at δ 10.8–11.2 ppm (carboxylic acid -COOH), δ 6.5–7.5 ppm (aromatic protons), and δ 5.8–6.2 ppm (amide -NH$_2$) .
• X-ray crystallography : SHELX software (SHELXL for refinement) is widely used to resolve hydrogen-bonding networks, with O–H···O and N–H···O interactions critical for supramolecular assembly . Unit cell parameters (e.g., a = 5.2 Å, b = 7.8 Å for benzoic acid analogs) should be cross-validated with CIF files .

Q. What are the stability considerations for 2-carbamoyl-5-hydroxybenzoic acid under varying storage conditions?

• Methodological Answer : The compound is hygroscopic; storage at 0–6°C in airtight containers with desiccants (e.g., silica gel) is recommended. Degradation studies show <5% decomposition over 6 months under inert gas (N$_2$) . Avoid exposure to UV light, which may cleave the carbamoyl group.

Advanced Research Questions

Q. How can substituent effects on the benzoic acid core be systematically analyzed to enhance biological activity?

• Methodological Answer : Introduce electron-withdrawing groups (e.g., -NO$_2$, -F) at the 4-position to increase acidity (pKa ~2.5 vs. ~3.0 for unsubstituted analogs), potentially improving binding to metalloenzymes. Computational tools (DFT for charge distribution) paired with SAR studies on analogs (e.g., 5-fluoro-2-hydroxybenzoic acid ) can guide functionalization .

Q. What strategies resolve contradictions in spectroscopic data during impurity profiling?

• Methodological Answer : Discrepancies in $^{13}C$ NMR peaks (e.g., unexpected signals at δ 170–175 ppm) may arise from keto-enol tautomerism. Use variable-temperature NMR (−40°C to 25°C) to stabilize tautomers. LC-MS/MS with collision-induced dissociation (CID) can differentiate isobaric impurities (e.g., decarboxylated byproducts) .

Q. How can computational modeling predict crystallization behavior for polymorph control?

• Methodological Answer : Molecular dynamics (MD) simulations with force fields like AMBER can model packing motifs. For instance, the preference for π-π stacking in orthorhombic vs. monoclinic polymorphs correlates with calculated lattice energies (ΔE < 2 kcal/mol). Experimental validation via PXRD (d-spacing 3.1–3.3 Å for dominant planes) is essential .

Q. What in vitro assays are suitable for evaluating the compound’s enzyme inhibition potential?

• Methodological Answer : Target tyrosinase or cyclooxygenase (COX) isoforms using fluorometric assays. For example, IC$_{50}$ determination via L-DOPA oxidation inhibition (λ = 490 nm) with kojic acid as a positive control. Adjust buffer composition (e.g., phosphate vs. Tris) to modulate ionic strength effects on inhibition .